N-(2,5-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(7-ethoxy-5-oxobenzo[b][1,8]naphthyridin-10-yl)acetamide
• InChI: InChI=1S/C24H23N3O3/c1-4-30-17-9-10-21-19(13-17)23(29)18-6-5-11-25-24(18)27(21)14-22(28)26-20-12-15(2)7-8-16(20)3/h5-13H,4,14H2,1-3H3,(H,26,28)
• InChI Key: NAYMSAHEAFEPKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C3=C(C2=O)C=CC=N3)CC(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol
• CAS No.: 894546-90-8

Description

“N-(2,5-dimethylphenyl)-2-{7-ethoxy-5-oxo-5H,10H-benzo[b]1,8-naphthyridin-10-yl}acetamide” is a complex organic compound. It contains a 1,8-naphthyridine core, which is a type of heterocyclic compound. Heterocyclic compounds, especially those containing nitrogen atoms, play an important role in medicinal chemistry. They have a broad range of beneficial pharmacological applications, including anti-inflammatory, anti-tumor, anti-proliferative, and antioxidant activities.

Synthesis Analysis

The synthesis of 1,8-naphthyridines has been a topic of considerable interest due to their wide applicability in medicinal chemistry and materials science. Recent achievements toward the synthesis of 1,8-naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed based on its IUPAC name. It contains a 1,8-naphthyridine core, which is substituted at the 2-position with an acetamide group that is further substituted with a 2,5-dimethylphenyl group.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Many 1,8-naphthyridine derivatives have shown diverse biological activities, but without specific studies on this particular compound, it’s difficult to predict its mechanism of action.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, characterization, and potential applications, particularly in the field of medicinal chemistry given the known biological activities of 1,8-naphthyridine derivatives.